Cas no 80547-67-7 (Benzoic acid, 3-(dimethylamino)-5-hydroxy-4-methoxy-)

• Product name: Benzoic acid, 3-(dimethylamino)-5-hydroxy-4-methoxy-
• CAS No: 80547-67-7
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 705449
• PubChem ID: 12928014

Benzoic acid, 3-(dimethylamino)-5-hydroxy-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(dimethylamino)-5-hydroxy-4-methoxy-
• 3-(dimethylamino)-5-hydroxy-4-methoxybenzoic acid
• 3-hydroxy-4-methoxy-5-(dimethylamino)benzoic acid
• DTXSID90513194
• CHEMBL90045
• SCHEMBL18677630
• 80547-67-7
• BDBM50405327

• Inchi： InChI=1S/C10H13NO4/c1-11(2)7-4-6(10(13)14)5-8(12)9(7)15-3/h4-5,12H,1-3H3,(H,13,14)
• InChI Key： AHUOSZPDPJSYHY-UHFFFAOYSA-N
• SMILES： CN(C)C1=C(C(=CC(=C1)C(=O)O)O)OC

Computed Properties

• Exact Mass: 211.08445790g/mol
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70Ų